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Compound of Interest

Compound Name: (+)-Fenchone

Cat. No.: B1227562 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling (+)-Fenchone, a monoterpenoid and ketone used in various applications. Adherence

to these protocols is critical for minimizing risks and ensuring a safe laboratory environment.

Key Physical and Chemical Properties of (+)-
Fenchone
Understanding the physical and chemical properties of (+)-Fenchone is fundamental to safe

handling. The following table summarizes key quantitative data.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1227562?utm_src=pdf-interest
https://www.benchchem.com/product/b1227562?utm_src=pdf-body
https://www.benchchem.com/product/b1227562?utm_src=pdf-body
https://www.benchchem.com/product/b1227562?utm_src=pdf-body
https://www.benchchem.com/product/b1227562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Camphor-like

Melting Point 5-6 °C[2]

Boiling Point 192-194 °C[2]

Flash Point 52 °C (125.6 °F)[3]

Density 0.940-0.948 g/cm³[1]

Solubility
Insoluble in water; Soluble in ethanol, propylene

glycol, and vegetable oils[1]

Personal Protective Equipment (PPE) Workflow
The selection of appropriate Personal Protective Equipment (PPE) is a critical step in safely

handling (+)-Fenchone. The following diagram outlines the logical workflow for determining the

necessary protective gear based on the nature of the planned experiment.
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Workflow for PPE Selection: (+)-Fenchone Handling

Hazard Assessment

PPE Selection

Operational & Disposal Plan

Start: Plan to handle
(+)-Fenchone

Assess the experimental procedure:
- Scale of work (small vs. large)

- Potential for splashing or aerosol generation
- Ventilation conditions

Eye Protection:
- Safety glasses with side shields (minimum)

- Safety goggles for splash risk

Hand Protection:
- Wear appropriate protective gloves

(e.g., Nitrile rubber)

Body Protection:
- Laboratory coat

- Impervious clothing if significant
contact is possible

Respiratory Protection:
- Not typically required for small quantities

in well-ventilated areas.
- Consider for large scale use, poor ventilation,

or aerosol generation.

Handling & Storage:
- Use in a well-ventilated area.

- Keep away from ignition sources.
- Store in a cool, dry, well-ventilated place.

Disposal:
- Dispose of waste in accordance with
local, state, and federal regulations.
- Do not dispose of down the drain.

Click to download full resolution via product page

Caption: Logical workflow for selecting and using PPE when handling (+)-Fenchone.
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Procedural Guidance for PPE Selection and Use
Eye and Face Protection: At a minimum, safety glasses with side shields that comply with

OSHA's 29 CFR 1910.133 or European Standard EN166 should be worn.[4] If there is a risk of

splashing, chemical safety goggles are required. A face shield may be necessary for larger

quantities or when significant splashing is anticipated.

Hand Protection: Wear appropriate chemical-resistant gloves.[4] While specific breakthrough

times for (+)-Fenchone are not readily available, nitrile rubber gloves are generally

recommended for handling.[3] Always inspect gloves for tears or holes before use and remove

them correctly to avoid skin contact.

Body Protection: A standard laboratory coat should be worn to prevent skin contact.[4] For

procedures with a higher risk of exposure, impervious clothing may be necessary.

Respiratory Protection: For small-scale laboratory use in a well-ventilated area, respiratory

protection is typically not required. However, if working with large quantities, in a poorly

ventilated area, or if aerosols may be generated, a NIOSH-approved respirator with an organic

vapor cartridge is recommended.[5]

Operational and Disposal Plans
Handling:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, and open flames as (+)-Fenchone is a combustible liquid.[4]

Take precautionary measures against static discharge.

Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4]

Keep containers tightly sealed to prevent leakage and evaporation.

Disposal:

Dispose of waste, including contaminated gloves and other materials, in accordance with all

applicable local, state, and federal regulations.

Do not pour (+)-Fenchone down the drain.

Unused product should be disposed of as hazardous waste through a licensed disposal

company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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